Cas no 10066-11-2 (1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-)
10066-11-2 structure
Product Name:1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-
CAS No:10066-11-2
MF:C9H10N2O2
MW:178.187901973724
CID:118343
PubChem ID:45078517
Update Time:2025-04-18
1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-
- Benzimidazole,1-hydroxy-6-methoxy-2-methyl- (7CI,8CI)
- 1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl-(9CI)
- 1-hydroxy-6-methoxy-2-methylbenzimidazole
- DTXSID801251707
- 6-methoxy-2-methyl-benzoimidazol-1-ol
- 10066-11-2
- 1-hydroxy-6-methoxy-2-methyl-1h-benzimidazole
-
- Inchi: 1S/C9H10N2O2/c1-6-10-8-4-3-7(13-2)5-9(8)11(6)12/h3-5,12H,1-2H3
- InChI Key: SHMRWCVOOQNRIM-UHFFFAOYSA-N
- SMILES: ON1C(C)=NC2C=CC(=CC1=2)OC
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 47.28
1H-Benzimidazole,1-hydroxy-6-methoxy-2-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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